Cas no 17321-44-7 (3,4-dimethyl-1-phenyl-1H-pyrazolo3,4-bpyridin-6-ol)

• Product Name: 3,4-dimethyl-1-phenyl-1H-pyrazolo3,4-bpyridin-6-ol
• CAS No: 17321-44-7
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• MDL: MFCD01245851
• CID: 1361986
• PubChem ID: 135403055
• Update Time: 2025-05-21

3,4-dimethyl-1-phenyl-1H-pyrazolo3,4-bpyridin-6-ol Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrazolo[3,4-b]pyridin-6-one, 1,7-dihydro-3,4-dimethyl-1-phenyl-
• 3,4-dimethyl-6-oxo-1-phenylpyrazolo[4,5-b]pyridine
• 3,4-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-6-ol
• 3,4-dimethyl-1-phenyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one
• 3,4-dimethyl-1-phenyl-1H-pyrazolo3,4-bpyridin-6-ol
• STK049906
• Oprea1_306227
• HMS2371B18
• SR-01000499749
• 3,4-dimethyl-1-phenyl-1H,6H,7H-pyrazolo[3,4-b]pyridin-6-one
• SMR000068920
• Z56763769
• MLS000052963
• Cambridge id 6995180
• HMS1380F04
• 3,4-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one
• Enamine_000077
• 17321-44-7
• Cambridge id 5102495
• IDI1_002701
• SR-01000531842-1
• SR-01000499749-1
• F0347-2317
• 3,4-DIMETHYL-1-PHENYL-7H-PYRAZOLO[3,4-B]PYRIDIN-6-ONE
• BBL038175
• EN300-230712
• CHEMBL1307823
• Oprea1_669498
• AB00073625-01
• AKOS000546348
• SR-01000531842
• Oprea1_625798
• ChemDiv2_003986
• AKOS001016785
• HMS1394D11
• STK347743

• MDL： MFCD01245851
• Inchi： 1S/C14H13N3O/c1-9-8-12(18)15-14-13(9)10(2)16-17(14)11-6-4-3-5-7-11/h3-8H,1-2H3,(H,15,18)
• InChI Key： UDMZYYIDYQVBJX-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C(C)=NN(C3C=CC=CC=3)C=2N1

Computed Properties

• Exact Mass: 239.10599
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 50.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3,4-dimethyl-1-phenyl-1H-pyrazolo3,4-bpyridin-6-ol

3,4-Dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-6-ol: A Comprehensive Overview

The compound with CAS No. 17321-44-7, known as 3,4-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-6-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-b]pyridines, which are heterocyclic aromatic compounds with a fused pyrazole and pyridine ring system. The presence of the hydroxyl group at the 6-position and the methyl substituents at positions 3 and 4, along with the phenyl group at position 1, contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrazolo[3,4-b]pyridines in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The hydroxyl group at position 6 plays a crucial role in hydrogen bonding interactions, which can enhance the compound's solubility and bioavailability. Additionally, the methyl groups at positions 3 and 4 provide steric bulk, potentially influencing the molecule's conformation and stability. The phenyl group at position 1 introduces aromaticity and π-conjugation, which can further modulate electronic properties and reactivity.

One of the most notable applications of 3,4-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-6-ol is in medicinal chemistry. Researchers have explored its potential as a scaffold for designing novel therapeutic agents. For instance, modifications to the substituents on the pyrazolo[3,4-b]pyridine core have been shown to influence enzyme inhibition potency. Recent advancements in computational chemistry have enabled precise modeling of this compound's interactions with target proteins, providing insights into its mechanism of action.

The synthesis of 3,4-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-6-one involves a multi-step process that typically includes cyclization reactions and functional group transformations. The introduction of substituents such as methyl groups and phenyl groups requires careful optimization to ensure high yields and purity. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic processes, have been employed to streamline the production of this compound.

In terms of biological activity, 3,4-dimethyl derivatives have demonstrated promising results in vitro assays targeting various enzymes and receptors. For example, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for exploring disease mechanisms.

The structural versatility of pyrazolo[3,4-b]pyridines has also led to their exploration in materials science applications. Researchers are investigating their potential as building blocks for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). The presence of functional groups like hydroxyls can facilitate metal-ligand interactions, opening new avenues for material design.

From an environmental standpoint, understanding the degradation pathways of 3,4-dimethyl compounds is crucial for assessing their ecological impact. Recent studies have employed advanced analytical techniques such as LCMS (Liquid Chromatography-Mass Spectrometry) to monitor their breakdown under various conditions. These findings are essential for ensuring sustainable practices in chemical manufacturing.

In conclusion, 3,4-dimethyl derivatives like CAS No. 17321-44-, namely 3', exhibit a wide range of applications across multiple disciplines due to their unique structural features and chemical properties. As research continues to uncover new aspects of this compound's behavior and utility further innovations are expected in fields ranging from drug discovery to materials science.